1-methyl-4-(prop-1-en-2-yl)-1H-pyrazole

• IUPAC Name: 1-methyl-4-prop-1-en-2-ylpyrazole
• InChI: InChI=1S/C7H10N2/c1-6(2)7-4-8-9(3)5-7/h4-5H,1H2,2-3H3
• InChI Key: DTYIOVHQBPAFRT-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CN(N=C1)C
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol

Description

1-methyl-4-(prop-1-en-2-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Antimicrobial Agents : Abdel-Wahab et al. (2017) discussed the synthesis of novel pyrazolyltriazole and dihydropyrazolylthiazole derivatives, including 1-methyl-4-(prop-1-en-2-yl)-1H-pyrazole derivatives, as antimicrobial agents. These compounds were synthesized using simple procedures and exhibited good antimicrobial activities against tested microorganisms (Abdel-Wahab et al., 2017).

• Antimicrobial Evaluation and Molecular Docking Studies : Punia et al. (2021) conducted a study involving the synthesis of pyrazole-imidazole-triazole hybrids with antimicrobial properties. The synthesized compounds, including those derived from this compound, showed antimicrobial activity, and the most active compounds were confirmed through molecular docking studies (Punia et al., 2021).

• Synthesis of Biologically Active Compounds : Liu et al. (2017) reported the synthesis of 3-phenyl-1H-pyrazole derivatives, an important intermediate for many biologically active compounds. They optimized the synthetic method for these derivatives, which are crucial for developing small molecule inhibitors in anticancer research (Liu et al., 2017).

• Microwave-Assisted Synthesis and Biological Activity : Swarnkar et al. (2014) explored the microwave-assisted synthesis of 1H-indol containing pyrazole derivatives. The study focused on creating derivatives with potential biological activities, including those derived from this compound (Swarnkar et al., 2014).

• Hydrogen-bonded Chains and Sheets in Derivatives : Portilla et al. (2007) examined the molecular structure of methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, a derivative of this compound, and its transformation into hydrogen-bonded chains and sheets (Portilla et al., 2007).